![molecular formula C7H5ClN2O2 B2919389 7-chloro-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one CAS No. 1206977-63-0](/img/structure/B2919389.png)
7-chloro-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one
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Description
7-Chloro-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one, also known as this compound and abbreviated as 7-Cl-PXO, is a heterocyclic organic compound that has been studied extensively in recent years due to its potential applications in the fields of scientific research and medicine. 7-Cl-PXO is a synthetic compound that has been found to be a promising tool for the study of a wide range of biological processes and diseases.
Scientific Research Applications
Synthesis Methods
A notable synthesis method for related pyrido[2,3-b][1,4]oxazin-2-ones involves a one-pot annulation of N-substituted-2-chloroacetamides with 2-halo-3-hydroxypyridines using cesium carbonate in acetonitrile. This method showcases a Smiles rearrangement of the initial O-alkylation product and subsequent cyclization, demonstrating the compound's accessibility for further research and application in various fields, including pharmaceuticals (Cho et al., 2003).
Heterocyclic Chemistry
In the realm of heterocyclic chemistry, the chlorine atom in related compounds like 4-chloro-6,7-dihydro-8H-pyrimido[5,4-b][1,4-oxazin-7-ones can be replaced by amine residues and mercapto and methoxy groups. This versatility allows for the creation of a variety of functionalized heterocycles, which can be utilized in developing new therapeutic agents (Sazonov & Safonova, 1973).
Nitrogen- and Sulfur-Containing Heterocycles
Further investigation into nitrogen- and sulfur-containing heterocycles elaborates on the potential of 7-chloro-2H-pyrido[4,3-b][1,4]oxazin-3(4H)-one derivatives for the synthesis of new compounds. These derivatives can undergo transformations that introduce a variety of functional groups, broadening the scope of chemical entities available for pharmacological exploration (Bastrakov et al., 2016).
Antimicrobial Applications
Compounds derived from this compound have been synthesized and evaluated for their antimicrobial activity, showing promise in the development of new antimicrobial agents. Such studies are crucial for the discovery of novel drugs that can combat resistant microbial strains (Ali & Ibrahim, 2010).
Fluorescent Organic Compounds
The synthesis of pyrido[1,2-b][1,2,4]triazines demonstrates the utility of related compounds in creating fluorescent organic materials. These synthesized compounds exhibit considerable red light emission, suggesting their application in the development of optical materials and sensors (Darehkordi et al., 2018).
properties
IUPAC Name |
7-chloro-4H-pyrido[4,3-b][1,4]oxazin-3-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2O2/c8-6-1-5-4(2-9-6)10-7(11)3-12-5/h1-2H,3H2,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSXCAGMINNETDK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)NC2=CN=C(C=C2O1)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
184.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1206977-63-0 |
Source
|
Record name | 7-chloro-2H,3H,4H-pyrido[4,3-b][1,4]oxazin-3-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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